2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride
Overview
Description
2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride, also known as 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine HCl, is an organic compound of the piperidine family. It is a white crystalline solid that is highly soluble in water. 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine HCl has a wide range of applications in scientific research and laboratory experiments, and the hydrochloride form is the most commonly used form of the compound.
Scientific Research Applications
Antibacterial Applications
Compounds containing the 1,3,4-oxadiazol moiety have shown moderate antibacterial action against various bacterial strains such as S. aureus and E. coli. The specific compound “2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride” could potentially be explored for similar antibacterial properties .
Anticancer Research
The 1,3,4-oxadiazol derivatives are used in anticancer research to quantify living cells by measuring the activity of mitochondrial enzymes. This compound may also be useful in cancer research for its potential to interact with mitochondrial enzymes .
Anti-Trypanosomal Activity
Oxadiazoles have been studied for their anti-trypanosomal activity against Trypanosoma cruzi cysteine protease cruzain. The compound could be investigated for similar activities using molecular docking and evaluation of cytotoxicity .
Synthetic Methodology
The synthesis of oxadiazole derivatives is an area of interest in chemical research. An efficient synthesis method could be developed for “2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride” to facilitate its use in various applications .
Pharmacophore Development
The 1,3,4-oxadiazole heterocycle is considered a bioisostere of amide with better hydrolytic and metabolic stability. This compound could be used to create novel drug molecules with improved pharmacokinetic properties .
Drug Design and Docking Studies
Oxadiazole-linked derivatives are synthesized and analyzed using NMR and Mass spectral analysis for their potential as drug candidates. “2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride” could be subjected to similar studies to evaluate its suitability as a drug candidate .
Mechanism of Action
Target of Action
Oxadiazoles, the class of compounds to which it belongs, have been found to exhibit a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , antimycobacterial , analgesic , anticonvulsant , tyrokinase inhibitor , and cathepsin K inhibitor properties.
Mode of Action
For instance, in their role as anticancer agents, they may inhibit cell proliferation and induce apoptosis .
Result of Action
Oxadiazoles have been found to exhibit a variety of effects at the molecular and cellular levels, such as inhibiting cell proliferation and inducing apoptosis in the context of their anticancer activity .
properties
IUPAC Name |
2-methyl-5-piperidin-2-yl-1,3,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c1-6-10-11-8(12-6)7-4-2-3-5-9-7;/h7,9H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KASVLUBABCKRLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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